5-Fluoro-2,3-dihydro-1H-indole-6-sulfonic acid amide

• Molecular Formula: C8H9FN2O2S
• Molecular Weight: 216.23 g/mol
• IUPAC Name: 5-fluoro-2,3-dihydro-1H-indole-6-sulfonamide
• InChI: InChI=1S/C8H9FN2O2S/c9-6-3-5-1-2-11-7(5)4-8(6)14(10,12)13/h3-4,11H,1-2H2,(H2,10,12,13)
• InChI Key: RQGSUENLZOZNHF-UHFFFAOYSA-N
• Canonical SMILES: C1CNC2=CC(=C(C=C21)F)S(=O)(=O)N

Description

5-Fluoro-2,3-dihydro-1H-indole-6-sulfonic acid amide is a useful research compound. Its molecular formula is C8H9FN2O2S and its molecular weight is 216.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

A mixture of 3.6 grams of 1-Acetyl-5-fluoro-2,3-dihydro-1H-indole-6-sulfonic acid amide and 30 ml of 2N sodium hydroxide was heated at 100° C. for 3 hours. The reaction was cooled and the pH was adjusted to 7.0 with acetic acid. The resulting precipitate was filtered to give 3.0 grams of the titled compound.